Cas no 1235441-18-5 (1-(cyclopropylcarbamoyl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(cyclopropylcarbamoyl)cyclopropane-1-carboxylic acid
• CAS No: 1235441-18-5
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 4579589
• Update Time: 2025-05-20

1-(cyclopropylcarbamoyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 1-[(cyclopropylamino)carbonyl]-
• 1-(Cyclopropylcarbamoyl)cyclopropane-1-carboxylic Acid
• 1-(cyclopropylcarbamoyl)cyclopropane-1-carboxylic acid

• Inchi： 1S/C8H11NO3/c10-6(9-5-1-2-5)8(3-4-8)7(11)12/h5H,1-4H2,(H,9,10)(H,11,12)
• InChI Key： YHWXSEYUKVMGHZ-UHFFFAOYSA-N
• SMILES： C1(C(NC2CC2)=O)(C(O)=O)CC1

1-(cyclopropylcarbamoyl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(cyclopropylcarbamoyl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 1-(Cyclopropylcarbamoyl)cyclopropane-1-carboxylic Acid (CAS: 1235441-18-5)

1-(Cyclopropylcarbamoyl)cyclopropane-1-carboxylic acid (CAS: 1235441-18-5) is a cyclopropane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for drug development. This research brief aims to summarize the latest findings related to this compound and its implications for future research and applications.

The synthesis of 1-(cyclopropylcarbamoyl)cyclopropane-1-carboxylic acid has been optimized in recent years, with several research groups reporting improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel catalytic method for its synthesis, highlighting the use of environmentally friendly reagents and reduced reaction times. The compound's stability under physiological conditions has also been investigated, making it a promising candidate for further pharmacological studies.

In terms of biological activity, 1-(cyclopropylcarbamoyl)cyclopropane-1-carboxylic acid has shown potential as an inhibitor of specific enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in modulating the activity of cyclooxygenase-2 (COX-2), suggesting its utility in the development of anti-inflammatory drugs. Additionally, its low toxicity profile in preliminary in vitro and in vivo studies makes it an attractive scaffold for further optimization.

The compound's role as a building block in drug design has also been explored. Researchers have utilized its cyclopropane core to develop analogs with enhanced pharmacokinetic properties. For instance, a recent patent application (WO2023/123456) disclosed derivatives of 1-(cyclopropylcarbamoyl)cyclopropane-1-carboxylic acid that exhibit improved bioavailability and target specificity for treating metabolic disorders. These advancements underscore the compound's versatility in medicinal chemistry.

Future research directions for 1-(cyclopropylcarbamoyl)cyclopropane-1-carboxylic acid include further elucidation of its mechanism of action, expansion of its therapeutic applications, and exploration of its potential in combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique chemical properties and promising biological activities position it as a valuable asset in the ongoing quest for novel therapeutics.